Cas no 21443-96-9 (1H-Indazol-7-amine)

1H-Indazol-7-amine structure
1H-Indazol-7-amine structure
Product Name:1H-Indazol-7-amine
CAS No:21443-96-9
MF:C7H7N3
MW:133.150580644608
MDL:MFCD00022790
CID:51791
PubChem ID:88901
Update Time:2025-09-28

1H-Indazol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-1H-indazole
    • 1H-INDAZOL-7-AMINE
    • 1H-Indazol-7-amine dihydrochloride
    • 7-Amino (1H)indazole
    • 1H-Indazol-5-ylamine
    • 1H-indazol-7-ylamine
    • 7-aminoindazole
    • 2H-Indazol-7-amine
    • 1H-indazole-7-ylamine
    • NSC44675
    • 10L
    • PubChem20891
    • 7-AMININDAZOLE
    • 4b6e
    • 1H-indazol-7-amine, 1
    • Jsp004364
    • OTFFCAGPSWJBDK-UHFFFAOYSA-N
    • ZERO/005543
    • BCP27106
    • B
    • FT-0638121
    • MFCD00022790
    • EN300-28544
    • 7-Amino-1H-indazole, 97%
    • Z235348069
    • AC-3120
    • CHEMBL463676
    • 4-25-00-02526 (Beilstein Handbook Reference)
    • PB12978
    • NS00026872
    • NSC170661
    • SY003896
    • NSC 170661
    • W-206629
    • AKOS001438952
    • 21443-96-9
    • SCHEMBL13724990
    • Q27451589
    • DTXSID10175718
    • AMY13376
    • CS-0008181
    • 3P-091
    • BRN 0003640
    • A4620
    • SCHEMBL655480
    • BDBM50271275
    • EINECS 244-391-8
    • AI3-52441
    • NSC-170661
    • 918903-47-6
    • A3355
    • DTXCID6098209
    • 1H-Indazole, 7-amino-
    • STK505485
    • 1H-Indazol-7-amine
    • MDL: MFCD00022790
    • Inchi: 1S/C7H7N3/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H,8H2,(H,9,10)
    • InChI Key: OTFFCAGPSWJBDK-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2C=N1)N
    • BRN: 0003640

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.367
  • Melting Point: 157-163 °C
  • Boiling Point: 376.6℃ at 760 mmHg
  • Flash Point: 209.5℃
  • Refractive Index: 1.78
  • PSA: 54.70000
  • LogP: 1.72630

1H-Indazol-7-amine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:UN 3259
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • RTECS:NK7713000
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Sealed in dry,Room Temperature(BD58779)
  • Risk Phrases:R34

1H-Indazol-7-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indazol-7-amine Pricemore >>

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1H-Indazol-7-amine Production Method

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